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Introduction

Barium sodium niobate (BazNaNbsO1s), often abbreviated as BNN, is a versatile nonlinear
optical crystal with notable applications in frequency conversion, particularly second harmonic
generation (SHG). Its high nonlinear optical coefficients, approximately twice those of lithium
niobate (LINbO3s), and its resistance to optically induced refractive index inhomogeneities
(optical damage) at room temperature make it an attractive material for generating coherent
light at shorter wavelengths.[1] This document provides detailed application notes and
protocols for setting up and performing second harmonic generation experiments using
BazNaNbsOs1s crystals.

Physical and Optical Properties of BazNaNbsO1s

At room temperature, BazNaNbsO1s belongs to the orthorhombic crystal system with the point
group mm2. This non-centrosymmetric structure is a prerequisite for second-order nonlinear
optical effects like SHG. The crystal is a "filled" tungsten-bronze type ferroelectric material.[1]

Table 1: Key Physical and Optical Properties of BazNaNbsO1s
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Property Value Reference
Crystal System Orthorhombic

Point Group mm2

Nonlinear Optical Coefficients ds1 = dis, ds2 = d24, ds3 [1]

Phase Matching Temperature -80°C (propagating along x-

1
(for 1064 nm SHG) axis) s

-90°C (propagating along y- "

axis)

Refractive Index (approximate) ~2.4

Experimental Setup for Second Harmonic
Generation

A typical experimental setup for achieving SHG in a BazNaNbsO1s crystal involves a high-
intensity laser source, focusing and collimating optics, the nonlinear crystal mounted in a
temperature-controlled housing, and a detection system to measure the generated second
harmonic signal.

Essential Components:

o Laser Source: A Q-switched or mode-locked Nd:YAG laser operating at a fundamental
wavelength of 1064 nm is commonly used. The high peak power of pulsed lasers is crucial
for efficient SHG.

o Optical Isolator: Placed after the laser to prevent back-reflections that could destabilize the
laser operation.

e Focusing Lens: A lens with a suitable focal length (e.g., 10-20 cm) is used to focus the laser
beam into the BazNaNbsO1s crystal, increasing the power density.

o Ba:NaNDbsO1s Crystal: A high-quality, single-domain crystal with polished optical faces. The
crystal should be cut to the appropriate orientation for the desired phase-matching condition.
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Crystal Mount and Temperature Controller: A cryostat or a Peltier cooler is essential to
achieve and maintain the specific low temperatures required for phase matching of 1064 nm
radiation.

Collimating Lens: Placed after the crystal to collimate the diverging fundamental and second
harmonic beams.

Filter: A filter that selectively transmits the second harmonic wavelength (e.g., 532 nm) and
blocks the fundamental wavelength (1064 nm).

Detector: A photodiode power meter or a spectrometer to measure the power and
wavelength of the generated second harmonic light.

Experimental Workflow Diagram

Caption: Experimental workflow for second harmonic generation in BazNaNbsO1s.

Detailed Experimental Protocol

1.

System Alignment:

Ensure the Nd:YAG laser is operating in a stable mode with the desired pulse characteristics
(e.g., pulse energy, pulse duration, and repetition rate).

Align the laser beam to pass through the center of all optical components (isolator, lenses,
and the aperture of the crystal mount). Use an infrared viewer or camera for beam
visualization.

. Crystal Preparation and Mounting:

Carefully clean the optical faces of the BazNaNbsO1s crystal using appropriate solvents (e.g.,
spectroscopic grade methanol or acetone) and lens tissue.

Mount the crystal in the temperature-controlled holder, ensuring good thermal contact.

. Focusing and Collimation:
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Place the focusing lens at a distance from the crystal to achieve the desired beam waist
inside the crystal. The optimal focal spot size will depend on the crystal length and the laser
beam parameters.

Position the collimating lens after the crystal to produce a collimated output beam.
. Temperature-Tuned Phase Matching:
Begin cooling the BazNaNbsO1s crystal using the temperature controller.

For a fundamental wavelength of 1064 nm, the target phase-matching temperatures are
approximately -80°C for propagation along the x-axis and -90°C for propagation along the y-
axis.[1]

Monitor the output for the generation of green light (532 nm) as the crystal approaches the
phase-matching temperature. A sensitive photodetector or even the naked eye (with
appropriate safety precautions and low power) can be used for initial detection.

. Optimization of SHG Efficiency:

Fine-tune the crystal's temperature around the target phase-matching temperature to
maximize the second harmonic output. The phase-matching temperature can be very
sensitive, so small adjustments are necessary.

Adjust the crystal's tilt and rotation angles to optimize the interaction length and maximize
the SHG signal.

Optimize the position of the focusing lens to ensure the beam waist is located at the center
of the crystal.

. Data Acquisition:
Place the filter after the collimating lens to block the fundamental 1064 nm light.
Measure the power of the 532 nm second harmonic beam using a calibrated power meter.

To calculate the conversion efficiency, also measure the power of the fundamental beam
before it enters the crystal.
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Conversion Efficiency Calculation:

n = (P2w / Pw) * 100%

Where:

e nis the conversion efficiency.

e P2w is the power of the second harmonic beam.
e Pw is the power of the fundamental beam.

Data Presentation

Table 2: Representative Experimental Parameters for SHG in Baz2NaNbsO1s
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Parameter Typical Value/Component Notes

Laser Source

Type Q-switched Nd:YAG Provides high peak power

Fundamental Wavelength (w) 1064 nm Infrared

Second Harmonic Wavelength

(2) 532 nm Green

Pulse Duration 10- 100 ns

Repetition Rate 10 Hz - 10 kHz

Nonlinear Crystal

Material BazNaNbsO1s

Dimensions e.g., 5x5x10 mm?3 Varies with specific experiment
Orientation Cut for Type | phase matching

Optical Components

Focusing Lens f=100 mm

Collimating Lens f=50 mm

Filter 532 nm bandpass filter OD >4 at 1064 nm

Detection System

Silicon photodiode power

Detector Calibrated for 532 nm
meter

Phase Matching

Method Temperature Tuning

Temperature -80°C to -90°C For 1064 nm fundamental

Signaling Pathway and Logical Relationships
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The process of second harmonic generation is a coherent nonlinear optical interaction. The

logical relationship between the input and output is governed by the principles of nonlinear

optics and phase matching.

Input Nonlinear Interaction )
Fundamental Light Ba2NaNbsO1s Crystal Phase Matching
(0, k_w) (Ak =2k_w - k_200 = 0)
Output )
Second Harmonic Light
2w, k_2m)

)

Click to download full resolution via product page

Caption: Logical diagram of the second harmonic generation process.

Important Considerations and Troubleshooting

Crystal Quality: The quality of the BazNaNbsO1s crystal is paramount. Inclusions, domain
walls, and surface imperfections can significantly reduce SHG efficiency and distort the
output beam.

Optical Damage: While BazNaNbsO1s has a high damage threshold at room temperature, it
is still important to avoid excessively high laser intensities that could cause damage,
especially at cryogenic temperatures.

Temperature Stability: The phase-matching temperature needs to be precisely controlled and
stable. Small temperature fluctuations can lead to a significant drop in SHG efficiency.

Polarization: The polarization of the fundamental beam must be correctly aligned with the
crystallographic axes of the BazNaNbsO1s crystal to access the desired nonlinear coefficient.
A half-wave plate can be used to rotate the polarization of the input beam for optimization.
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» Sellmeier Equations: The refractive index of a material is dependent on the wavelength. This
relationship is described by the Sellmeier equations. While specific Sellmeier equations for
BazNaNbsO1s are not readily available in the literature, the provided phase-matching
temperatures for 1064 nm serve as a reliable starting point for experiments with this
wavelength. For other fundamental wavelengths, the phase-matching temperature will need
to be determined experimentally.

By following these detailed application notes and protocols, researchers can successfully
implement second harmonic generation using BazNaNbsO1s crystals for a variety of
applications requiring coherent visible light.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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